Cas no 1251309-04-2 (4-(2-bromophenoxy)-6-chloropyrimidine)

• Product Name: 4-(2-bromophenoxy)-6-chloropyrimidine
• CAS No: 1251309-04-2
• MF: C₁₀H₆BrClN₂O
• MW: 285.524440288544
• CID: 4581938
• PubChem ID: 60725977
• Update Time: 2025-07-19

4-(2-bromophenoxy)-6-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromophenoxy)-6-chloropyrimidine

• Inchi： 1S/C10H6BrClN2O/c11-7-3-1-2-4-8(7)15-10-5-9(12)13-6-14-10/h1-6H
• InChI Key： XNJJXSGEIKCUEW-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC(OC2=CC=CC=C2Br)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(2-bromophenoxy)-6-chloropyrimidine

Recent Advances in the Study of 4-(2-bromophenoxy)-6-chloropyrimidine (CAS: 1251309-04-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-bromophenoxy)-6-chloropyrimidine (CAS: 1251309-04-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a pyrimidine core substituted with a 2-bromophenoxy group and a chlorine atom, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role as a key building block in the development of kinase inhibitors, antimicrobial agents, and other pharmacologically relevant compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(2-bromophenoxy)-6-chloropyrimidine as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a central scaffold, modifying its structure to optimize binding affinity and selectivity. The resulting derivatives showed promising activity against B-cell malignancies in preclinical models, with several candidates advancing to early-stage clinical trials. This work highlights the compound's importance in targeted cancer therapy development.

In antimicrobial research, a team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 4-(2-bromophenoxy)-6-chloropyrimidine exhibited potent activity against drug-resistant Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study revealed that the bromophenoxy moiety plays a critical role in membrane penetration, while the chloropyrimidine component interacts with bacterial DNA gyrase. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

Recent synthetic methodology developments have also focused on 4-(2-bromophenoxy)-6-chloropyrimidine. A 2024 paper in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and reduces environmental impact compared to traditional methods. The new approach employs catalytic C-H activation and features fewer purification steps, making it more suitable for industrial-scale production. This advancement could facilitate broader utilization of the compound in drug discovery programs.

The pharmacological profile of 4-(2-bromophenoxy)-6-chloropyrimidine derivatives continues to expand, with recent computational studies predicting favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties for many of its analogs. Molecular docking simulations published in the Journal of Chemical Information and Modeling (2023) suggest that modifications to the parent compound can fine-tune selectivity for various biological targets, opening possibilities for tailored drug design in multiple therapeutic areas.

In conclusion, 4-(2-bromophenoxy)-6-chloropyrimidine (CAS: 1251309-04-2) remains a compound of significant interest in pharmaceutical research. Its versatility as a synthetic intermediate, combined with emerging biological activities of its derivatives, positions it as a valuable tool for medicinal chemistry. Ongoing research continues to uncover new applications and optimization strategies, suggesting that this compound will play an important role in future drug discovery efforts across multiple disease areas.